4-Methylphenyl 2,3-o-isopropylidene-1-thio-alpha-l-rhamnpyranoside

• IUPAC Name: (3aR,4S,6S,7S,7aR)-2,2,6-trimethyl-4-(4-methylphenyl)sulfanyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol
• InChI: InChI=1S/C16H22O4S/c1-9-5-7-11(8-6-9)21-15-14-13(12(17)10(2)18-15)19-16(3,4)20-14/h5-8,10,12-15,17H,1-4H3/t10-,12-,13+,14+,15-/m0/s1
• InChI Key: PNBWYCHINJWQQT-MQFWEAQZSA-N
• Canonical SMILES: CC1C(C2C(C(O1)SC3=CC=C(C=C3)C)OC(O2)(C)C)O
• Isomeric SMILES: C[C@H]1[C@@H]([C@@H]2[C@H]([C@@H](O1)SC3=CC=C(C=C3)C)OC(O2)(C)C)O
• Molecular Formula: C16H22O4S
• Molecular Weight: 310.4 g/mol

Description

4-Methylphenyl 2,3-O-isopropylidene-1-thio-α-L-rhamnopyranoside is a compound highly regarded in the biomedical sector. It is a white crystalline solid with a molecular formula of C16H22O4S and a molecular weight of 310.41.

Molecular Structure Analysis

The IUPAC name for this compound is (3aR,4S,6S,7S,7aR)-2,2,6-Trimethyl-4-(4-methylphenyl)sulfanyl-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-7-ol. The InChI and Smiles strings provide a textual representation of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a white crystalline solid with a melting point of 105-107 °C. It is soluble in DCM, DMF, DMSO, EtOAc, and MeOH.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been involved in studies related to pyranose-furanose equilibria, such as the methylation of 2,3-O-isopropylidene-L-rhamnose, producing mixtures of methyl 2,3-O-isopropylidene-4-O-methyl-α- and β-L-rhamnopyranosides (Ferguson & Haines, 1969).
• It is used in the synthesis of complex molecules like Methyl 4-O-(β-D-Galactopyranosyl)-3-O(β-D-Glucopyranosyluronic Acid)-α-L-Rhamnopyranoside (Ray, Sarkar & Roy, 1989).

Chemical Transformations

• The compound plays a role in nucleophilic displacements and deamination reactions in carbohydrate chemistry, as demonstrated by the transformation of its derivatives (Brimacombe, Minshall & Tucker, 1976).
• It's involved in the synthesis of 4-thio-L-rhamnofuranose, highlighting its utility in the creation of novel sugar derivatives (Zunszain & Varela, 1991).

Role in Novel Compound Development

• Research includes its use in creating new approaches to pyrazofurins, an important class of compounds (Herrera & Baelo, 1985).
• Its derivatives have been explored in the context of antithrombotic activity, demonstrating its potential in medicinal chemistry (Bozo, Boros & Kuszmann, 1999).

Conjugate Addition and Glycomimetics

• The compound has been used in a click chemistry approach to glycomimetics, showing its versatility in synthesizing complex sugar derivatives (Witczak, Lorchak & Nguyen, 2007).

Synthesis of Sugar Derivatives

• Its application extends to the synthesis of various sugar derivatives, such as 5-thio-L-rhamnose, emphasizing its role in carbohydrate chemistry (Anisuzzaman & Whistler, 1977).

Safety and Hazards

According to the available information, 4-Methylphenyl 2,3-O-isopropylidene-1-thio-α-L-rhamnopyranoside is not classified as a dangerous substance according to GHS. It should be stored at 0 to 8 °C.

Future Directions

The compound is at the forefront of scientific progress, particularly in the biomedical sector. Its intricate composition exhibits tremendous promise in tackling afflictions such as viral infections and diverse forms of cancer with utmost efficacy. This suggests that future research and development efforts may continue to explore its potential applications in medicine.